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Compound of Interest

Compound Name: lopromide-d3

Cat. No.: B564850

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of lopromide-d3, a deuterated analog of the X-ray contrast
agent lopromide. Adherence to these procedures is critical for minimizing environmental impact
and maintaining regulatory compliance.

lopromide-d3, while not classified as a hazardous chemical by the Occupational Safety and
Health Administration (OSHA) Hazard Communication Standard, is recognized as being very
toxic to aquatic life with long-lasting effects.[1] Therefore, it must not be disposed of down the
drain or in regular trash. All disposal procedures should be in strict accordance with applicable
regional, national, and local laws and regulations.[2][3]

Key Data for lopromide and lopromide-d3

A summary of relevant quantitative data for lopromide and its deuterated form is presented
below for easy reference and comparison. This information is valuable for safety assessments
and the proper handling of waste streams.
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Property

lopromide

lopromide-d3

CAS Number

73334-07-3

1189947-73-6

Molecular Formula

C18H24I3N30s

C18H21D313N30s

Molecular Weight

791.12 g/mol

794.13 g/mol

Aqueous Solubility

Freely soluble

Data not available

n-octanol/water Partition

Coefficient (log Kow)

-2.35

Data not available

Ecotoxicity

No toxic effects detected at 10
g/L in short-term tests with
bacteria, algae, crustaceans,
and fish.[2]

Data not available

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of lopromide-d3 in

a laboratory setting.
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Waste Generation & Segregation
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Logical workflow for the disposal of lopromide-d3.
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Detailed Experimental Protocols

Below are step-by-step methodologies for the key stages of lopromide-d3 disposal.

Waste Segregation and Collection

Objective: To safely segregate and collect different forms of lopromide-d3 waste to prevent
accidental mixing with incompatible materials and to ensure proper disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-
resistant gloves.

» Designated chemical waste containers (clearly labeled, compatible material, e.g., High-
Density Polyethylene - HDPE).

o Sharps container (for contaminated needles, scalpels, etc.).

» Solid waste container (for contaminated gloves, paper towels, etc.).
e Liquid waste container (for solutions containing lopromide-d3).
Procedure:

e Solid Waste:

o Place all non-sharp solid waste contaminated with lopromide-d3, such as gloves,
absorbent paper, and empty vials, into a designated, leak-proof solid chemical waste
container.

o Ensure the container is clearly labeled with "lopromide-d3 Waste" and any relevant
hazard symbols.

e Liquid Waste:

o Collect all liquid waste containing lopromide-d3 in a designated, sealed, and compatible
liquid chemical waste container.
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o Do not mix with other incompatible chemical wastes.

o Clearly label the container with "lopromide-d3 Waste," the approximate concentration,
and any other solvents present.

e Sharps Waste:

o Place all contaminated sharps, such as needles and Pasteur pipettes, directly into a
designated puncture-resistant sharps container.

o Do not recap, bend, or break needles.

o Label the sharps container with "lopromide-d3 Sharps Waste."

Decontamination of Labware and Surfaces

Objective: To effectively decontaminate laboratory equipment and surfaces that have come into
contact with lopromide-d3.

Materials:

Appropriate PPE.

Absorbent pads or paper towels.

Detergent solution.

Deionized water.

Designated waste containers.

Procedure:

e Initial Cleaning:

o For glassware and equipment, rinse with a suitable solvent in which lopromide-d3 is
soluble (e.g., water, dimethyl sulfoxide).[3][4] Collect this initial rinse as liquid lopromide-
d3 waste.
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o For surfaces, wipe down with absorbent pads to remove any visible contamination.
Dispose of the pads as solid lopromide-d3 waste.

e Washing:
o Wash the labware or surface thoroughly with a laboratory-grade detergent and water.
o Rinse thoroughly with deionized water.

e Disposal of Cleaning Materials:

o All contaminated cleaning materials (wipes, gloves, etc.) must be disposed of as solid
lopromide-d3 waste.

Final Disposal by Licensed Vendor

Objective: To ensure the final disposal of lopromide-d3 waste is conducted in a compliant and
environmentally responsible manner.

Procedure:

e Engage a Licensed Waste Disposal Vendor: All chemical waste, including that containing
lopromide-d3, must be disposed of through a licensed hazardous waste disposal company.

o Proper Labeling and Documentation: Ensure all waste containers are accurately and
securely labeled according to the vendor's and regulatory requirements. Complete all
necessary waste manifest forms provided by the vendor.

e Scheduled Pickup: Arrange for a scheduled pickup of the waste from a designated satellite
accumulation area. Do not transport hazardous waste across public roads yourself.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of lopromide-d3, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b564850#iopromide-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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